![molecular formula C17H13BrN2O2S B2799247 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-bromobenzoate CAS No. 1396858-59-5](/img/structure/B2799247.png)
1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-bromobenzoate
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Overview
Description
The compound “1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-bromobenzoate” is a derivative of benzothiazole . Benzothiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties . The biological outcomes of these compounds can be greatly affected by substituents on a particular position of the thiazole ring .
Synthesis Analysis
The synthesis of benzothiazole derivatives, including “1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-bromobenzoate”, can be achieved through various synthetic pathways. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of “1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-bromobenzoate” is characterized by the presence of a benzothiazole ring and an azetidine ring . The benzothiazole ring is a heterocyclic compound consisting of a benzene ring fused to a thiazole ring . The azetidine ring is a three-membered nitrogen-containing heterocycle .Scientific Research Applications
- Due to its excited-state intramolecular proton transfer (ESIPT) characteristics, the ligand exhibits green emission in solution and thin films .
- These materials have been successfully used as dopant emitters in organic light-emitting diodes (OLEDs), showing strong emission and low turn-on voltages .
- Colorimetric assays revealed weak COX-1 inhibitory activity for related compounds, suggesting potential for further optimization .
Fluorescent Materials and OLEDs
Anti-Inflammatory Drug Development
Organic Synthesis and Medicinal Chemistry
Future Directions
Benzothiazole derivatives, including “1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-bromobenzoate”, have shown promising biological activities, suggesting their potential for the development of new therapeutic agents . Future research could focus on further exploring the biological activities of these compounds, optimizing their synthetic pathways, and investigating their mechanisms of action .
properties
IUPAC Name |
[1-(1,3-benzothiazol-2-yl)azetidin-3-yl] 2-bromobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O2S/c18-13-6-2-1-5-12(13)16(21)22-11-9-20(10-11)17-19-14-7-3-4-8-15(14)23-17/h1-8,11H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJXHWLSOGRQTQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC3=CC=CC=C3S2)OC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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